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Compound of Interest

[5-(2-Thienyl)-3-
Compound Name:

isoxazolyllmethanol

Cat. No.: B060917

Agr Quorum Sensing System Inhibitors

The Agr system is a global regulator of virulence in S. aureus, controlling the expression of
numerous toxins and degradative enzymes. Small molecule inhibitors of the Agr system,
therefore, represent a promising anti-virulence strategy.

Signaling Pathway of the Agr System and Inhibition
by Savirin

The following diagram illustrates the Agr quorum sensing pathway and the mechanism of
action of savirin, a well-characterized AgrA inhibitor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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